Cas no 1208709-72-1 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide
• CAS No: 1208709-72-1
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6094544
• PubChem ID: 45558587
• Update Time: 2025-07-25

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]cyclobutanecarboxamide
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)cyclobutanecarboxamide
• AKOS024520433
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}cyclobutanecarboxamide
• 1208709-72-1
• F5831-6283

• Inchi： 1S/C14H26N2O2/c1-18-10-9-16-7-5-12(6-8-16)11-15-14(17)13-3-2-4-13/h12-13H,2-11H2,1H3,(H,15,17)
• InChI Key： HOPJJZOQXMTXQS-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(CCOC)CC2)=O)CCC1

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide

Professional Introduction to N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide (CAS No: 1208709-72-1)

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide, a compound with the CAS number 1208709-72-1, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly its piperidine and cyclobutane moieties, contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The< strong>N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide molecule is characterized by a complex and intricate structure, which includes a substituted piperidine ring linked to a cyclobutane carboxamide moiety. This structural configuration is not only intriguing from a chemical standpoint but also offers several advantages in terms of drug-like properties. The presence of the 2-methoxyethyl group on the piperidine ring enhances the solubility and bioavailability of the compound, while the cyclobutane ring contributes to its stability and metabolic resistance.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The< strong>piperidine scaffold is particularly well-known for its role in medicinal chemistry, as it is frequently found in approved drugs due to its favorable pharmacokinetic and pharmacodynamic properties. The incorporation of this motif into N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide not only enhances its potential as a therapeutic agent but also opens up new avenues for structural optimization and drug design.

The< strong>cyclobutane moiety in N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide adds another layer of complexity to its structure, contributing to its unique binding interactions with biological targets. Cycloalkanes, including cyclobutane, are known for their ability to modulate the conformational flexibility of molecules, which can be crucial for achieving high affinity and selectivity in drug design. This feature makes N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide a particularly interesting compound for further exploration.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutic agents. The< strong>N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide molecule has been subjected to various computational and experimental studies to elucidate its binding interactions with potential biological targets. These studies have revealed that the compound exhibits high affinity for several enzymes and receptors involved in critical biological pathways. This finding underscores its potential as a lead compound for the development of new drugs targeting these pathways.

The< strong>piperidine and< strong>cyclobutane moieties in N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide have also been shown to influence its pharmacokinetic properties. The presence of these structural elements enhances the solubility and bioavailability of the compound, which are crucial factors for its clinical efficacy. Additionally, these features contribute to its metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cyclobutanecarboxamide an attractive candidate for further development.

In conclusion, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}cycлобутанекарбоксамид (CAS No: 1208709-72-1) represents a significant advancement in medicinal chemistry. Its unique structural features, including the< strong>piperidine and< strong>cycлобутан moieties, contribute to its favorable pharmacological profile. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting various biological pathways. As research continues to uncover new applications for this compound, it is likely that N-{1-(2-methoxyethyl)piperидин-4-ilмэthыл}циклобутанекарбоксамид will play an increasingly important role in the field of drug discovery and development.